Cas no 878741-84-5 (methyl 3-bromo-5-(cyanomethyl)benzoate)

• Product Name: methyl 3-bromo-5-(cyanomethyl)benzoate
• CAS No: 878741-84-5
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 2147290
• PubChem ID: 68955467
• Update Time: 2025-04-21

methyl 3-bromo-5-(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-5-(cyanomethyl)benzoate
• DTXSID301217318
• BS-44932
• Benzoic acid, 3-bromo-5-(cyanomethyl)-, methyl ester
• HHMMDHGCCRYVID-UHFFFAOYSA-N
• EN300-363706
• SCHEMBL4206832
• DB-343321
• methyl3-bromo-5-(cyanomethyl)benzoate
• E84451
• 878741-84-5
• 878-186-5
• DTXCID501648642

• Inchi： 1S/C10H8BrNO2/c1-14-10(13)8-4-7(2-3-12)5-9(11)6-8/h4-6H,2H2,1H3
• InChI Key： HHMMDHGCCRYVID-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(CC#N)C=1

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų